Cas no 5000-46-4 (Methylsulfonylacetone)
Methylsulfonylacetone structure
Product Name:Methylsulfonylacetone
CAS No:5000-46-4
MF:C4H8O3S
MW:136.169520378113
MDL:MFCD00014745
CID:85198
PubChem ID:24878779
Update Time:2025-04-18
Methylsulfonylacetone Chemical and Physical Properties
Names and Identifiers
-
- Methanesulphonylacetone
- Methylsulphonylacetone
- Methylsulfonylacetone
- 1-methylsulfonylpropan-2-one
- 1-(Methylsulfonyl)-2-propanone
- Methanesulfonylacetone
- NSC 35395
- SY062008
- 1-(methylsulfonyl)acetone
- (Methylsulfonyl)acetone
- NSC-35395
- MFCD00014745
- D97758
- AKOS005206988
- NS00031990
- 1-methanesulfonylpropan-2-one
- 1-methylsulfonyl-2-propanone
- 2-Propanone, 1-(methylsulfonyl)-
- 3R8R8J4V2L
- CS-0106965
- A827927
- EN300-75076
- EINECS 225-665-6
- 1-(Methylsulphonyl)acetone
- 1-(Methylsulfonyl)propan-2-one
- Methylsulfonylaceton
- NSC35395
- DTXSID00198178
- SCHEMBL455088
- 1-methanesulfonyl-propan-2-one
- FT-0628296
- 5000-46-4
- propanone, 1-methylsulfonyl-
-
- MDL： MFCD00014745
- Inchi： 1S/C4H8O3S/c1-4(5)3-8(2,6)7/h3H2,1-2H3
- InChI Key： NWEYGXQKFVGUFR-UHFFFAOYSA-N
- SMILES： S(C)(CC(C)=O)(=O)=O
- BRN： 1754113
Computed Properties
- Exact Mass: 136.01900
- Monoisotopic Mass: 136.019
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6A^2
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: -0.6
Experimental Properties
- Color/Form: White crystalline powder
- Density: 1.208
- Melting Point: 48-52 °C (lit.)
- Boiling Point: 300.8°Cat760mmHg
- Flash Point: >230 °F
- Refractive Index: 1.436
- Water Partition Coefficient: Insoluble in water.
- PSA: 59.59000
- LogP: 0.70080
- Solubility: Uncertain
Methylsulfonylacetone Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： S22-S24/25
- Safety Term：S22;S24/25
Methylsulfonylacetone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Methylsulfonylacetone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 003502-1g |
Methylsulfonylacetone |
5000-46-4 | >99% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 003502-5g |
Methylsulfonylacetone |
5000-46-4 | >99% | 5g |
￡26.00 | 2022-03-01 | |
| Fluorochem | 003502-10g |
Methylsulfonylacetone |
5000-46-4 | >99% | 10g |
￡50.00 | 2022-03-01 | |
| Fluorochem | 003502-25g |
Methylsulfonylacetone |
5000-46-4 | >99% | 25g |
￡104.00 | 2022-03-01 | |
| Apollo Scientific | OR451312-5g |
Methanesulphonylacetone |
5000-46-4 | 98+% | 5g |
£25.00 | 2025-02-20 | |
| Apollo Scientific | OR451312-25g |
Methanesulphonylacetone |
5000-46-4 | 98+% | 25g |
£112.00 | 2025-02-20 | |
| Apollo Scientific | OR451312-100g |
Methanesulphonylacetone |
5000-46-4 | 98+% | 100g |
£384.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M919117-1g |
Methylsulfonylacetone |
5000-46-4 | 98% | 1g |
￥288.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M919117-5g |
Methylsulfonylacetone |
5000-46-4 | 98% | 5g |
￥828.00 | 2022-01-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M85550-1g |
1-(Methylsulfonyl)propan-2-one |
5000-46-4 | 1g |
¥132.0 | 2021-09-08 |
Methylsulfonylacetone Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:5000-46-4)Methylsulfonylacetone
Order Number:A827927
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):224.0
Email:sales@amadischem.com
Methylsulfonylacetone Related Literature
-
Linfei Wang,Shuo-En Wang,Weibin Wang,Renhua Fan RSC Adv. 2013 3 5775
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:5000-46-4)Methylsulfonylacetone
Purity:99%
Quantity:100g
Price ($):224.0